1-Propanol, 2-[(2,3,4-trifluorophenyl)amino]-

• CAS No.: 193281-60-6
• Molecular Formula: C9H10F3NO
• Molecular Weight: 205.18 g/mol
• IUPAC Name: 2-(2,3,4-trifluoroanilino)propan-1-ol
• InChI: InChI=1S/C9H10F3NO/c1-5(4-14)13-7-3-2-6(10)8(11)9(7)12/h2-3,5,13-14H,4H2,1H3
• InChI Key: FUBMYBDUIXQPOU-UHFFFAOYSA-N
• Canonical SMILES: CC(CO)NC1=C(C(=C(C=C1)F)F)F

Description

1-Propanol, 2-[(2,3,4-trifluorophenyl)amino]- is a useful research compound. Its molecular formula is C9H10F3NO and its molecular weight is 205.18 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

2,3,4-trifluoroaniline was reductively alkylated in the presence hydroxyacetone using a Raney Nickel catalyst. Raney nickel (14 ml of 50% aqueous Raney nickel catalyst was slurried in 100 ml of absolute methanol. The mixture was allowed to settle and 90-95% of the liquid was decanted. The process was then repeated three times. 2,3,4-Trifluoroaniline (7.3 g, 0.05 mole) was charged into a glass autoclave liner containing the catalyst. Hydroxyacetone (3.7 g, 0.05 mole) was then added and the mixture was purged with nitrogen. Hydrogenation was initiated at 65° C. and continued to a maximum temperature of 85° C. Hydrogen uptake continued for 0.5 hour between 430 and 450 psi at which time 75% of the alkylated product (3) was obtained with the remainder being unreacted 2,3,4-trifluoroaniline and hydroxyacetone.